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Compound of Interest

Compound Name:
2,4,6-Tribromo-3-hydroxybenzoic

acid

Cat. No.: B081251 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Tribromo-3-hydroxybenzoic acid
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 2,4,6-Tribromo-3-hydroxybenzoic acid. The following procedures

are designed to minimize risk and ensure safe operational conduct.

Hazard Summary and Classification
2,4,6-Tribromo-3-hydroxybenzoic acid is a chemical that requires careful handling due to its

potential health effects. It is classified as harmful and an irritant.[1][2][3] The primary routes of

exposure are inhalation, ingestion, and direct contact with skin or eyes.

GHS Hazard Classification The substance is categorized under several hazard classes

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[2][3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2][3][4]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure when

handling this compound.[5] All PPE should be selected based on a thorough risk assessment

of the specific procedures to be performed.
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PPE Type Specification Rationale

Eye Protection

Chemical splash goggles that

conform to European (EN 166)

or ANSI (Z87.1) standards.[1]

A face shield may be required

for large quantities or splash

hazards.[6]

Protects against airborne dust

particles and accidental

splashes that can cause

serious eye irritation.[1]

Hand Protection

Chemically resistant protective

gloves (e.g., disposable nitrile

gloves).[1][6] Check

manufacturer's compatibility

data for breakthrough times.

Prevents skin irritation upon

direct contact.[1]

Body Protection

A fully buttoned laboratory

coat.[6] Consider a chemically

resistant apron for procedures

with a higher risk of splashing.

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area is

required.[1] If dust generation

is unavoidable or ventilation is

inadequate, a NIOSH-

approved N95 dust mask or

higher is necessary.[4]

Prevents inhalation of the

powdered chemical, which can

cause respiratory tract

irritation.[1][2][3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety. The following step-by-step

protocols provide a framework for laboratory operations involving 2,4,6-Tribromo-3-
hydroxybenzoic acid.

Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Before beginning work, ensure that a chemical fume hood is operational and available.
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Verify that safety showers and eyewash stations are accessible and unobstructed.

Prepare all necessary equipment and reagents to minimize movement during the

procedure.

Designate a specific area for handling the chemical, and ensure it is clean and

uncluttered.

Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Handling the Chemical (Small/Laboratory Scale):

Conduct all manipulations that may generate dust, such as weighing or transferring the

solid, within a certified chemical fume hood to ensure adequate ventilation.[1]

Avoid breathing in dust or vapors.[1][3][7]

Use spatulas and other tools to handle the powder; avoid pouring, which can create

airborne dust.

Keep the container tightly closed when not in use.[7][8]

Decontamination and Cleanup:

After handling, wipe down the work surface and any contaminated equipment with an

appropriate solvent and then wash with soap and water.

Carefully remove gloves and dispose of them in the designated chemical waste container.

Wash hands thoroughly with soap and water after completing the work and before leaving

the laboratory.[1][8]

Waste Disposal Plan
Waste Segregation:
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All solid waste contaminated with 2,4,6-Tribromo-3-hydroxybenzoic acid (e.g., used

gloves, weigh boats, paper towels) must be collected in a dedicated, clearly labeled

hazardous waste container.

Unused or excess chemical must be treated as hazardous waste. Do not dispose of it in

drains or regular trash.[7]

Container Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"2,4,6-Tribromo-3-hydroxybenzoic acid."

Disposal Procedure:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office.

As a halogenated organic compound, it may require specific disposal methods such as

incineration at an approved waste disposal plant.[7][8] Follow all local, state, and federal

regulations for hazardous waste disposal.

Emergency First Aid Measures
If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1][7]

If on Skin: Immediately wash the affected area with plenty of soap and water.[1][7] Remove

contaminated clothing and wash it before reuse.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing for at least 15 minutes and seek medical attention.[1][7]

If Swallowed: Call a poison center or doctor immediately if you feel unwell.[1][3] Rinse mouth

with water.

Workflow for Handling 2,4,6-Tribromo-3-
hydroxybenzoic acid
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Caption: Workflow for the safe handling of 2,4,6-Tribromo-3-hydroxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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